Cas no 43195-90-0 (1,2-Benzenedicarboxylicacid, 1-cyclohexyl 2-methyl ester)

1,2-Benzenedicarboxylicacid, 1-cyclohexyl 2-methyl ester structure
43195-90-0 structure
Product Name:1,2-Benzenedicarboxylicacid, 1-cyclohexyl 2-methyl ester
CAS No:43195-90-0
MF:C15H18O4
MW:262.301024913788
CID:334615
PubChem ID:226754
Update Time:2025-04-19

1,2-Benzenedicarboxylicacid, 1-cyclohexyl 2-methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylicacid, 1-cyclohexyl 2-methyl ester
    • 2-O-cyclohexyl 1-O-methyl benzene-1,2-dicarboxylate
    • methyl cyclohexyl benzene-1,2-dicarboxylate
    • AC1L5EZS
    • AC1Q61KO
    • AG-J-64731
    • AR-1I3106
    • cyclohexyl methyl benzene-1,2-dicarboxylate
    • NSC17504
    • NSC-17504
    • SureCN6404705
    • 1,2-Benzenedicarboxylic acid, cyclohexyl methyl ester
    • PFRYPBLKZWQNCG-UHFFFAOYSA-N
    • 43195-90-0
    • 1,2-Benzenedicarboxylicacid,1-cyclohexyl 2-methyl ester
    • Cyclohexyl methyl phthalate
    • SCHEMBL6404705
    • DTXSID00280582
    • Inchi: 1S/C15H18O4/c1-18-14(16)12-9-5-6-10-13(12)15(17)19-11-7-3-2-4-8-11/h5-6,9-11H,2-4,7-8H2,1H3
    • InChI Key: PFRYPBLKZWQNCG-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1C(=O)OC)=O)C1CCCCC1

Computed Properties

  • Exact Mass: 262.121
  • Monoisotopic Mass: 262.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.16
  • Boiling Point: 341.1°C at 760 mmHg
  • Flash Point: 163.7°C
  • Refractive Index: 1.533
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